4-(4-t-Butylsulfamoylphenyl)-3-fluorobenzoic acid, 95%

• IUPAC Name: 4-[4-(tert-butylsulfamoyl)phenyl]-3-fluorobenzoic acid
• InChI: InChI=1S/C17H18FNO4S/c1-17(2,3)19-24(22,23)13-7-4-11(5-8-13)14-9-6-12(16(20)21)10-15(14)18/h4-10,19H,1-3H3,(H,20,21)
• InChI Key: FAIDMGWYDLZBSY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NS(=O)(=O)C1=CC=C(C=C1)C2=C(C=C(C=C2)C(=O)O)F
• Molecular Formula: C17H18FNO4S
• Molecular Weight: 351.4 g/mol

Description

4-(4-t-Butylsulfamoylphenyl)-3-fluorobenzoic acid, commonly known as 4-(4-t-Butylsulfamoylphenyl)-3-fluorobenzoic acid or 4-BSFBA, is an organosulfur compound that was first synthesized in the laboratory in the early 2000s. It has since become a popular reagent in the field of organic chemistry due to its wide range of applications in various scientific research fields.

Scientific Research Applications

4-BSFBA is a versatile reagent that has a wide range of applications in scientific research. It has been used as a fluorescent probe for the detection of nitric oxide in cells, as a catalyst for the synthesis of polycyclic aromatic hydrocarbons, and as a reagent for the synthesis of biologically active compounds. It has also been used as a fluorescent label for the detection of proteins in cells, as a reagent for the synthesis of polymers-based materials, and as a reagent for the synthesis of peptides. In addition, 4-BSFBA has been used as a reagent for the synthesis of polymers-based materials, as a reagent for the synthesis of peptides, and as a reagent for the synthesis of polysaccharides.

Mechanism of Action

The mechanism of action of 4-BSFBA is not yet fully understood. However, it is believed that it acts as a catalyst for the formation of polycyclic aromatic hydrocarbons and as a fluorescent label for the detection of proteins in cells. It is also believed that it acts as a reagent for the synthesis of biologically active compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-BSFBA are not yet fully understood. However, it is believed that it may have a role in the regulation of gene expression and cell signaling pathways. It is also believed that it may be involved in the regulation of metabolism and the production of energy. In addition, it is believed that it may have a role in the regulation of immune responses.

Advantages and Limitations for Lab Experiments

The advantages of using 4-BSFBA in lab experiments include its high reactivity, its low cost, and its wide range of applications. Its reactivity makes it an ideal reagent for the synthesis of polycyclic aromatic hydrocarbons and biologically active compounds. Its low cost makes it a cost-effective reagent for the synthesis of polymers-based materials and peptides. Its wide range of applications makes it a versatile reagent for the synthesis of polysaccharides and for the detection of proteins in cells.
The limitations of using 4-BSFBA in lab experiments include its low solubility, its low stability, and its potential toxicity. Its low solubility makes it difficult to use in certain applications. Its low stability makes it difficult to use in certain applications. Its potential toxicity makes it unsuitable for use in certain applications.

Future Directions

The future directions for 4-BSFBA research include further research into its biochemical and physiological effects, its mechanism of action, and its potential applications in medical research. Further research into its biochemical and physiological effects will help to elucidate its role in the regulation of gene expression and cell signaling pathways. Further research into its mechanism of action will help to elucidate its role in the regulation of metabolism and the production of energy. Further research into its potential applications in medical research will help to identify its potential therapeutic applications.

Synthesis Methods

The synthesis of 4-BSFBA is a two-step process. The first step involves the reaction of 4-bromobenzoic acid with t-butylsulfonyl chloride in the presence of an acid catalyst. This reaction produces 4-(4-t-butylsulfamoylphenyl)-3-bromobenzoic acid. The second step involves the reaction of the 4-(4-t-butylsulfamoylphenyl)-3-bromobenzoic acid with potassium fluoride in the presence of a base catalyst. This reaction produces the desired 4-BSFBA.